Cas no 1001499-96-2 (methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate
• CAS No: 1001499-96-2
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• MDL: MFCD04969153
• CID: 3059104
• PubChem ID: 7017472
• Update Time: 2025-06-15

methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>1-(2-Chloro-5-methyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid methyl ester
• methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate
• methyl 1-[(2-chloro-5-methylphenoxy)methyl]-1H-pyrazole-3-carboxylate
• Methyl1-((2-chloro-5-methylphenoxy)methyl)-1H-pyrazole-3-carboxylate
• methyl 1-[(2-chloro-5-methylphenoxy)methyl]pyrazole-3-carboxylate
• 1001499-96-2
• AKOS000309360
• STK312189
• Methyl 1-((2-chloro-5-methylphenoxy)methyl)-1H-pyrazole-3-carboxylate
• DTXSID001156680
• EN300-229350
• BBL038520
• CS-0280273
• METHYL 1-(2-CHLORO-5-METHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLATE
• 1-(2-chloro-5-methyl-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid methyl ester
• 1-(2-Chloro-5-methyl-phenoxymethyl)-1H-pyrazole-3-carboxylic acid methyl ester

• MDL： MFCD04969153
• Inchi： 1S/C13H13ClN2O3/c1-9-3-4-10(14)12(7-9)19-8-16-6-5-11(15-16)13(17)18-2/h3-7H,8H2,1-2H3
• InChI Key： NUQJNLXTHYKLSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OCN1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 280.0614700Da
• Monoisotopic Mass: 280.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 424.9±40.0 °C at 760 mmHg
• Flash Point: 210.8±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate

Comprehensive Overview of Methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate (CAS No. 1001499-96-2)

Methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate (CAS 1001499-96-2) is a specialized organic compound that has garnered significant attention in agrochemical and pharmaceutical research. This ester derivative, featuring a pyrazole core, is widely studied for its potential applications in crop protection and bioactive molecule synthesis. The compound's unique structure, combining a chloro-methylphenoxy moiety with a carboxylate ester group, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in how methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate can be utilized in developing novel pesticides and herbicides, especially as the agricultural sector seeks more environmentally friendly alternatives to traditional chemicals. The compound's mechanism of action, which involves interference with pest metabolic pathways, aligns with the growing trend of target-specific agrochemicals.

The synthesis of CAS 1001499-96-2 typically involves multi-step organic reactions, including esterification and ether formation. Its molecular weight of 280.72 g/mol and moderate lipophilicity make it suitable for formulation in various delivery systems. Analytical characterization using HPLC, NMR, and mass spectrometry confirms its high purity, which is crucial for research and development purposes.

From an industrial perspective, methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate represents an important building block in fine chemical manufacturing. Its stability under standard storage conditions and compatibility with common organic solvents enhance its utility in laboratory settings. The compound's structure-activity relationship (SAR) is frequently investigated to optimize its efficacy in target applications.

Environmental considerations play a crucial role in the development of compounds like 1001499-96-2. Recent studies focus on its biodegradation profile and ecotoxicological impact, addressing concerns about sustainable agriculture. Regulatory agencies increasingly emphasize the importance of green chemistry principles in designing such molecules, making this compound relevant to current environmental, social, and governance (ESG) trends.

The pharmaceutical potential of pyrazole-3-carboxylate derivatives extends beyond agrochemicals. Preliminary research suggests possible applications in medicinal chemistry, particularly in designing enzyme inhibitors. The chloro-methylphenoxy group's electron-withdrawing properties may influence binding affinity to biological targets, sparking interest in drug discovery programs.

Quality control measures for CAS 1001499-96-2 emphasize stringent analytical validation protocols. Manufacturers and researchers prioritize batch-to-batch consistency, as even minor impurities can affect experimental outcomes. Advanced techniques like chiral chromatography are sometimes employed to ensure stereochemical purity when required.

Market trends indicate growing investment in specialty chemicals like methyl 1-(2-chloro-5-methylphenoxy)methyl-1H-pyrazole-3-carboxylate. The compound's niche applications in crop science and material science contribute to its commercial value. Industry reports highlight its role in developing next-generation smart formulations that respond to environmental stimuli.

Future research directions for 1001499-96-2 may explore its nanocarrier compatibility for precision agriculture or investigate its structure-property relationships through computational modeling. The integration of artificial intelligence in molecular design could further optimize derivatives of this pyrazole carboxylate scaffold for specific applications.